![molecular formula C17H16FNO3 B2536851 N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-2-(2-fluorophenoxy)acetamide CAS No. 1798141-01-1](/img/structure/B2536851.png)
N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-2-(2-fluorophenoxy)acetamide
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Description
N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-2-(2-fluorophenoxy)acetamide, also known as DBF, is a chemical compound that has been studied for its potential use in scientific research. DBF is a selective antagonist of the sigma-1 receptor, which is a protein that is involved in a variety of physiological processes. In
Scientific Research Applications
Anti-inflammatory Applications
Research indicates that derivatives similar to N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-2-(2-fluorophenoxy)acetamide have shown significant anti-inflammatory activity. Specifically, certain acetamide derivatives synthesized for anti-inflammatory purposes demonstrated considerable efficacy in assays (Sunder & Maleraju, 2013).
Synthesis Methods
Efficient synthesis methods have been developed for compounds within the same class as N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-2-(2-fluorophenoxy)acetamide, highlighting their chemical versatility and potential for various applications. For instance, the mild and efficient synthesis of 3-amino-1-benzofurans has been reported, offering a novel approach to creating compounds with potential biological activities (Anil, Chatterjee, & Laxmi, 2019).
Photovoltaic and Quantum Mechanical Studies
Compounds within this chemical class have been explored for their photovoltaic efficiency and quantum mechanical properties. Studies on benzothiazolinone acetamide analogs, for instance, have shown promising results in light harvesting efficiency and potential applications in dye-sensitized solar cells (DSSCs), as well as insights into their ligand-protein interactions and non-linear optical (NLO) activity (Mary et al., 2020).
Anticonvulsant Properties
Research has also focused on the potential anticonvulsant properties of benzofuran-acetamide scaffolds, with studies revealing that certain derivatives exhibit comparable or superior efficacy to established drugs in preventing seizures. This suggests a potential role for compounds like N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-2-(2-fluorophenoxy)acetamide in developing new treatments for epilepsy and related disorders (Shakya et al., 2016).
properties
IUPAC Name |
N-(2,3-dihydro-1-benzofuran-3-ylmethyl)-2-(2-fluorophenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16FNO3/c18-14-6-2-4-8-16(14)22-11-17(20)19-9-12-10-21-15-7-3-1-5-13(12)15/h1-8,12H,9-11H2,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZZRUEUXVFZTJP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C2=CC=CC=C2O1)CNC(=O)COC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16FNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-2-(2-fluorophenoxy)acetamide |
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